Cas no 1804986-70-6 (2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine
• CAS No: 1804986-70-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4848276
• Update Time: 2025-06-14

2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-2-5-1-6(8(10)11)7(3-12)13-4-5/h1,4,8H,2H2
• InChI Key： GJPBXXCQWGERCY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(CF)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine

Research Briefing on 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine (CAS: 1804986-70-6): Recent Advances and Applications

In recent years, the compound 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine (CAS: 1804986-70-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine backbone, has shown promising potential in various applications, including agrochemicals, medicinal chemistry, and material science. The presence of multiple fluorine atoms and a cyano group in its structure enhances its reactivity and bioavailability, making it a valuable scaffold for further derivatization and functionalization.

Recent studies have focused on the synthesis and optimization of 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine to improve its yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve these goals. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel palladium-catalyzed approach that significantly improved the scalability of the synthesis, paving the way for industrial-scale production.

The biological activity of 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine has also been a focal point of research. Preliminary in vitro and in vivo studies suggest that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential lead compound for the development of anti-inflammatory and anticancer agents. Researchers have attributed this activity to the electron-withdrawing effects of the fluorine atoms, which enhance the compound's binding affinity to target proteins.

In the agrochemical sector, 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine has been investigated as a key intermediate in the synthesis of novel pesticides. Its structural features contribute to the stability and efficacy of these pesticides, particularly in combating resistant strains of pests. A 2022 report by the *European Journal of Agrochemicals* highlighted its role in the development of next-generation fungicides, underscoring its importance in sustainable agriculture.

Despite these advancements, challenges remain in the widespread adoption of 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine. Issues such as environmental persistence and potential toxicity require further investigation. Ongoing research aims to address these concerns through structural modifications and the development of greener synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this area, ensuring the compound's safe and effective use across various applications.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-(fluoromethyl)pyridine (CAS: 1804986-70-6) represents a versatile and highly functionalized compound with broad applications in chemical biology and pharmaceuticals. Continued research into its synthesis, biological activity, and environmental impact will be crucial for unlocking its full potential. This briefing underscores the need for interdisciplinary collaboration to advance our understanding and utilization of this promising molecule.